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Compound of Interest

Compound Name: Butylmalonic acid

Cat. No.: B1203428

CAS Number: 534-59-8 Molecular Formula: C7H1204

This technical guide provides an in-depth overview of butylmalonic acid, a dicarboxylic acid
with significant applications in organic synthesis and as a biochemical tool. Tailored for
researchers, scientists, and professionals in drug development, this document outlines its
chemical properties, synthesis, and biological activities, with a focus on its role as an enzyme
inhibitor.

Core Chemical and Physical Properties

Butylmalonic acid, also known as 2-butylpropanedioic acid, is a white crystalline solid.[1][2] Its
fundamental properties are summarized in the table below, providing a quick reference for
experimental planning and analysis.
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Property Value Source
CAS Number 534-59-8 [2][3][41[5][6]
Molecular Formula C7H1204 [31[5][6]
Molecular Weight 160.17 g/mol [4107]
Melting Point 102-107 °C [1][7]

Boiling Point 333.1 °C at 760 mmHg [1][2]
Solubility in Water 438 g/L at 25 °C [1112]
Appearance White crystalline solid [11[2]

Synthesis of Butylmalonic Acid Precursors

Butylmalonic acid is commonly synthesized via the alkylation of malonic esters, a cornerstone
of organic synthesis for creating substituted carboxylic acids. The following workflow illustrates
the synthesis of diethyl butylmalonate, a key intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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